4-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 4-chloro-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H17ClN2O2/c19-15-7-3-13(4-8-15)17(22)20-16-9-5-14(6-10-16)18(23)21-11-1-2-12-21/h3-10H,1-2,11-12H2,(H,20,22)
• InChI Key: ZYBVHISUAJGQRI-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is commonly referred to as CPCA and is a member of the benzamide family of compounds. CPCA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of CPCA is not fully understood, but it is thought to involve interactions with a variety of molecular targets. The compound has been shown to bind to sigma receptors, which are involved in the regulation of neurotransmitter release and other cellular processes. CPCA has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
CPCA has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of platelet aggregation, and modulation of cytokine production. The compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the major advantages of CPCA is its ability to modulate multiple molecular targets, making it a valuable tool for researchers studying complex biological systems. However, the compound can be toxic at high doses, which can limit its usefulness in certain experiments. Additionally, the synthesis of CPCA can be time-consuming and expensive, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research involving CPCA. One area of interest is the development of new pain medications based on the compound's anti-inflammatory and analgesic effects. CPCA has also shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, and further research in this area is warranted. Additionally, the compound's ability to modulate neurotransmitter release and other cellular processes makes it a potential candidate for the development of new drugs for the treatment of psychiatric disorders such as depression and anxiety.

Synthesis Methods

The synthesis of CPCA involves a multi-step process that begins with the reaction of 4-chloroaniline with phosgene to form 4-chloroformylbenzamide. This intermediate is then reacted with pyrrolidine and benzoyl chloride to produce the final product, 4-chloro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. The synthesis of CPCA has been well-documented in the scientific literature and is considered to be a reliable and reproducible process.

Scientific Research Applications

CPCA has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. The compound has been shown to have a range of effects on these systems, including modulation of neurotransmitter release, inhibition of platelet aggregation, and modulation of cytokine production. CPCA has also been used in studies of cancer cell proliferation and apoptosis, as well as in studies of drug addiction and withdrawal.